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Compound of Interest

Compound Name: Cranad 2

Cat. No.: B14028536 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the proper disposal of Cranad 2, a

near-infrared (NIR) fluorescent probe specific to Aβ plaques. Adherence to these guidelines is

essential for ensuring a safe laboratory environment and compliance with regulations.

Essential Safety and Hazard Information
While a specific Safety Data Sheet (SDS) detailing the disposal of Cranad 2 is not readily

available, its chemical properties necessitate careful handling as laboratory chemical waste.

Cranad 2 is a difluoroboron-based curcumin derivative and is soluble in dimethyl sulfoxide

(DMSO).[1] Both the nature of the compound as a fluorescent dye and its common solvent,

DMSO, require specific disposal protocols.

Key considerations for disposal:

Fluorescent Compound: Fluorescent dyes should be treated as chemical waste and not

disposed of down the drain.[2]

DMSO Solvent: DMSO is a combustible liquid that can penetrate the skin and may carry

dissolved chemicals into the body.[3] Waste containing DMSO is typically considered

hazardous and requires disposal through a licensed waste contractor.[4][5][6][7]
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Boron Content: While some simple boron compounds have low toxicity, the complex organic

nature of Cranad 2 warrants its treatment as chemical waste.

Quantitative Data Summary
The following table summarizes key data for Cranad 2, which is important for waste

identification and labeling.

Property Value Source

Chemical Name

(T-4)-[(1E,6E)-1,7-Bis[4-

(dimethylamino)phenyl]-1,6-

heptadiene-3,5-dionato-

kO3,kO5]difluoroboron

[8]

Molecular Formula C23H25BF2N2O2

Molecular Weight 410.26 g/mol

CAS Number 1193447-34-5

Solubility Soluble in DMSO

Experimental Protocols for Disposal
The proper disposal of Cranad 2 involves a multi-step process focused on segregation,

containment, and professional removal. The following protocols provide a step-by-step guide

for handling different forms of Cranad 2 waste.

Protocol 1: Disposal of Unused Cranad 2 Solid
Waste Identification: Unused or expired solid Cranad 2 should be classified as chemical

waste.

Containment: Keep the solid waste in its original, clearly labeled container. If the original

container is compromised, transfer the waste to a new, compatible, and sealable container.

Labeling: Ensure the container is labeled with "Hazardous Waste," the full chemical name

"Cranad 2," and the CAS number "1193447-34-5."
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Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Protocol 2: Disposal of Cranad 2 Solutions (in DMSO)
Waste Segregation: Do not pour Cranad 2 solutions down the drain.[2] Collect all liquid

waste containing Cranad 2 and DMSO in a dedicated, chemically resistant, and leak-proof

container.[4]

Containerization: Use a designated hazardous waste container suitable for organic solvents.

Ensure the container has a secure, tight-fitting lid.[4][6]

Labeling: Clearly label the waste container with "Hazardous Waste," the full names of all

chemical constituents ("Cranad 2," "Dimethyl Sulfoxide"), and their approximate

percentages.[4]

Storage: Store the sealed liquid waste container in a designated hazardous waste area, such

as a flammable storage cabinet, away from heat or ignition sources.[4][7]

Disposal: Contact your institution's EHS department or a licensed waste disposal service for

pickup and disposal, which will likely involve incineration.[5]

Protocol 3: Disposal of Cranad 2-Contaminated Labware
Waste Identification: Items such as pipette tips, vials, gloves, and well plates that have come

into contact with Cranad 2 are considered contaminated solid waste.

Collection: Collect all contaminated solid waste in a designated, sealed container or a

durable, labeled plastic bag.[4]

Labeling: Label the container or bag as "Hazardous Waste" and "Cranad 2-Contaminated

Solid Waste." If the items are contaminated with a solution, also list the solvent (e.g.,

DMSO).[4]
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Storage: Store the sealed container or bag in the designated hazardous waste accumulation

area.[4]

Disposal: Arrange for collection by your institution's EHS department or a licensed waste

disposal contractor.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Cranad 2 waste.
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Cranad 2 Disposal Workflow

Step 1: Identify Waste Type

Step 2: Segregate and Contain

Step 3: Label and Store

Step 4: Professional Disposal

Start: Cranad 2 Waste Generated

What is the form of the Cranad 2 waste?

Unused Solid Cranad 2

Solid

Cranad 2 in DMSO Solution

Liquid

Contaminated Labware (Gloves, Tips, etc.)

Contaminated
Solid

Label as 'Hazardous Waste - Solid Cranad 2' Label with all constituents (Cranad 2, DMSO) and percentages Label as 'Hazardous Waste - Cranad 2 Contaminated Sharps/Solids'

Store in designated, sealed containers
in a hazardous waste accumulation area.

Arrange for pickup by EHS or a
licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cranad 2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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